2-((1-(cyclopropylsulfonyl)piperidin-4-yl)sulfonyl)-N-methylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of piperidine, which is a common structure in many pharmaceuticals . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Synthesis Analysis
While specific synthesis methods for this compound were not found, piperidine derivatives are often synthesized through intra- and intermolecular reactions . A series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity .Scientific Research Applications
Antimicrobial Activity
Sulfonamide derivatives, including those with piperidine rings, have been synthesized and evaluated for their antimicrobial properties. For example, studies on various sulfonamide-containing heterocyclic compounds have demonstrated significant antibacterial and antifungal activities, suggesting their potential as antimicrobial agents. These compounds' mechanisms often involve disrupting bacterial cell wall synthesis or inhibiting essential enzymes within the pathogens (Darwish et al., 2014), (Khalid et al., 2016).
Antitumor Activity
Sulfonamide and piperidine derivatives have also been explored for their antitumor potential. The structural features of these compounds, including the presence of sulfonamide and piperidine groups, contribute to their ability to inhibit cancer cell proliferation. Research has demonstrated the synthesis of compounds with promising inhibitory effects on various cancer cell lines, suggesting a potential pathway for developing new anticancer therapies (Albratty et al., 2017).
Enzyme Inhibitory Activity
The enzyme inhibitory properties of sulfonamide and piperidine compounds have been extensively studied, showing promising results in targeting enzymes like acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and carbonic anhydrase (CA). These enzymes are relevant in the context of neurological disorders, such as Alzheimer's disease, and other conditions. Compounds displaying high inhibitory activity against these enzymes could lead to the development of new therapeutic agents for treating such diseases (Khalid et al., 2012), (Virk et al., 2018).
Mechanism of Action
Target of action
Compounds containing a piperidine ring, such as “2-((1-(cyclopropylsulfonyl)piperidin-4-yl)sulfonyl)-N-methylacetamide”, are often involved in interactions with various types of proteins, including receptors and enzymes . The specific targets would depend on the exact structure and properties of the compound.
properties
IUPAC Name |
2-(1-cyclopropylsulfonylpiperidin-4-yl)sulfonyl-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O5S2/c1-12-11(14)8-19(15,16)9-4-6-13(7-5-9)20(17,18)10-2-3-10/h9-10H,2-8H2,1H3,(H,12,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNUMBLNSPSXBCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CS(=O)(=O)C1CCN(CC1)S(=O)(=O)C2CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((1-(cyclopropylsulfonyl)piperidin-4-yl)sulfonyl)-N-methylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.